Cas no 2633-64-9 (4-ethenylbenzene-1-sulfonamide)

• Product Name: 4-ethenylbenzene-1-sulfonamide
• CAS No: 2633-64-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD00078350
• CID: 271641
• PubChem ID: 280935
• Update Time: 2025-05-24

4-ethenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-ethenyl-
• (4-vinylbenzene)sulfonamide
• 4-ethenylbenzenesulfonamide
• 4-SULFONAMIDOSTYRENE
• 4-styrenesulfonamide
• 4-sulfamoyl phenylethylene
• 4-sulfamoylstyrene
• 4-Vinylbenzenesulfonamide
• Benzenesulfonamide,4-ethenyl
• p-styrene sulfonamide
• p-Vinylbenzenesulfonamide
• 4-ethenylbenzene-1-sulfonamide
• 4-(SULFONAMIDO)STYRENE
• Benzenesulfonamide, 4-ethenyl-
• SCHEMBL393905
• AKOS006345455
• NSC 133349
• p-styrenesulfonamide
• NSC-133349
• p-sulfonamido styrene
• MFCD00078350
• CS-0091029
• Methylen-p-Toluolsulfosaureamid
• 4-Vinylbenzenesulfonamide #
• 2633-64-9
• 4-vinyl-benzenesulphonamide
• EN300-246650
• FT-0692604
• DTXSID60299857
• C8H9NO2S
• SCHEMBL12050255
• N16925
• NSC133349

• MDL： MFCD00078350
• Inchi： 1S/C8H9NO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h2-6H,1H2,(H2,9,10,11)
• InChI Key： GKGOIYMLPJJVQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.269
• Melting Point: 137-139°C
• Boiling Point: 351.1°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.582
• PSA: 68.54000
• LogP: 2.75810

4-ethenylbenzene-1-sulfonamide Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethenylbenzene-1-sulfonamide

4-Ethenylbenzene-1-Sulfonamide: A Comprehensive Overview

4-Ethenylbenzene-1-sulfonamide (CAS No. 2633-64-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as para-vinylbenzenesulfonamide, is characterized by its unique structure, which combines a sulfonamide group with a vinyl-substituted benzene ring. The sulfonamide functional group is known for its versatility in chemical reactions, making it a valuable component in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 4-ethenylbenzene-1-sulfonamide involves a series of well-established organic reactions. Typically, the starting material is para-aminobenzenesulfonic acid, which undergoes alkylation or acylation to introduce the vinyl group. This process is often facilitated by the use of appropriate reagents and catalysts, ensuring high yields and purity of the final product. The resulting compound exhibits excellent stability under various conditions, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 4-ethenylbenzene-1-sulfonamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the compound has been utilized in the development of anti-inflammatory agents and antioxidants, due to its ability to modulate key cellular pathways. Additionally, its role in the synthesis of protease inhibitors has been extensively investigated, offering promising leads for therapeutic interventions.

In the realm of materials science, 4-ethenylbenzene-1-sulfonamide has found applications in the creation of advanced polymers and composites. Its ability to undergo polymerization under controlled conditions has led to the development of materials with enhanced mechanical and thermal properties. Furthermore, the compound's reactivity with various monomers has enabled the synthesis of novel materials for use in electronics, aerospace, and biomedical engineering.

From an environmental perspective, 4-ethenylbenzene-1-sulfonamide has been studied for its role in pollution control technologies. Specifically, researchers have explored its potential as a catalyst in the degradation of persistent organic pollutants (POPs). The compound's ability to facilitate oxidative reactions makes it a promising candidate for developing eco-friendly solutions to address environmental contamination.

The growing interest in 4-ethenylbenzene-1-sulfonamide is also driven by its compatibility with modern analytical techniques. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to elucidate its structural properties and reaction mechanisms. These studies have provided valuable insights into the compound's behavior under different conditions, further enhancing its utility in various scientific domains.

In conclusion, 4-ethenylbenzene-1-sulfonamide (CAS No. 2633-64-9) stands out as a versatile and multifaceted chemical compound with applications across diverse fields. Its unique chemical properties, combined with recent advancements in research and technology, position it as a key player in future innovations. As scientists continue to explore its potential, this compound is poised to make significant contributions to both academic research and industrial applications.